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Compound of Interest

Compound Name: Saflufenacil-d7

Cat. No.: B15557860

Get Quote

Disclaimer: This document provides a comprehensive overview of the safety data and handling

precautions for Saflufenacil. Specific data for the deuterated form, Saflufenacil-d7, is not

extensively available. However, the safety and handling protocols for Saflufenacil-d7 are

considered to be analogous to the parent compound due to the nature of isotopic labeling.

Researchers should always consult the most current Safety Data Sheet (SDS) provided by the

supplier for the specific product in use.

Chemical Identification and Physical Properties
Saflufenacil is a herbicide belonging to the pyrimidinedione chemical class.[1] It functions by

inhibiting the enzyme protoporphyrinogen oxidase (PPO), which disrupts chlorophyll

biosynthesis in plants, leading to cell membrane damage and plant death.[1][2] Saflufenacil-
d7 is a deuterated analog of Saflufenacil, typically used as an internal standard in analytical

testing.

Table 1: Physical and Chemical Properties of Saflufenacil
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Property Value Source

IUPAC Name

N'-{2-chloro-4-fluoro-5-
[1,2,3,6-tetrahydro-3-
methyl-2,6-dioxo-4-
(trifluoromethyl)pyrimidin-
1-yl]benzoyl}-N-isopropyl-
N-methylsulfamide

[1]

CAS Number 372137-35-4 [1][2]

Molecular Formula C₁₇H₁₇ClF₄N₄O₅S [1][2]

Molecular Weight 500.85 g/mol [1][2]

Physical State White powder [1]

Melting Point 189.9 °C [2][3]

Decomposition Temp. Approx. 230 °C [3]

Density 1.595 g/mL at 20 °C [2][3]

| Solubility in Water | 2100 mg/L (at 20 °C) |[2] |

Hazard Identification and Toxicology
Saflufenacil is classified as having low acute toxicity via oral, dermal, and inhalation routes.[1]

[4] However, it is very toxic to aquatic life with long-lasting effects.[5]

Table 2: Summary of Toxicological Data for Saflufenacil

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.apvma.gov.au/sites/default/files/publication/14001-prs-saflufenacil.pdf
https://www.apvma.gov.au/sites/default/files/publication/14001-prs-saflufenacil.pdf
https://en.wikipedia.org/wiki/Saflufenacil
https://www.apvma.gov.au/sites/default/files/publication/14001-prs-saflufenacil.pdf
https://en.wikipedia.org/wiki/Saflufenacil
https://www.apvma.gov.au/sites/default/files/publication/14001-prs-saflufenacil.pdf
https://en.wikipedia.org/wiki/Saflufenacil
https://www.apvma.gov.au/sites/default/files/publication/14001-prs-saflufenacil.pdf
https://en.wikipedia.org/wiki/Saflufenacil
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation11/Saflufenacil.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation11/Saflufenacil.pdf
https://en.wikipedia.org/wiki/Saflufenacil
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation11/Saflufenacil.pdf
https://en.wikipedia.org/wiki/Saflufenacil
https://www.apvma.gov.au/sites/default/files/publication/14001-prs-saflufenacil.pdf
https://www.chemicalbook.com/article/the-toxicity-of-saflufenacil.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Saflufenacil.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557860?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicity Endpoint Result Species Source

Acute Oral LD50 > 2000 mg/kg bw Rat [1][6]

Acute Dermal LD50 > 2000 mg/kg bw Rat [1]

Acute Inhalation LC50

(4-hr)

> 5.3 mg/L (> 5300

mg/m³)
Rat [1][6]

Eye Irritation
Slightly irritating /

Minimal irritant
Rabbit [1][6]

Skin Irritation
Slightly irritating / Not

an irritant
Rabbit [1][6]

Skin Sensitization Not a sensitizer Guinea pig [1]

Carcinogenicity
Not likely carcinogenic

to humans
Rat & Mouse [7][8]

Mutagenicity

Not mutagenic or

genotoxic in vitro/in

vivo

Animal studies [1]

| Aquatic Toxicity (Rainbow Trout) | > 120 mg/l | Fish | |

The primary target of Saflufenacil in mammals is the haematological system, with repeat-dose

studies showing effects like anaemia.[1][4]

Handling Precautions and Personal Protective
Equipment (PPE)
Proper handling is crucial to minimize exposure risk. Operations should be conducted in a well-

ventilated area.[9]

Engineering Controls
Ventilation: Use in a well-ventilated place, such as a chemical fume hood, especially when

handling the powder form to avoid dust formation.[9][10]
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Safety Stations: Eyewash stations and safety showers should be readily accessible.[10]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Saflufenacil-d7.

Diagram 1: Mandatory Personal Protective Equipment (PPE)

Core PPE

Specifications

Eye/Face Protection
(Safety goggles with side-shields)

Conforming to EN 166 (EU)
or NIOSH (US)

Skin Protection
(Chemical-impermeable gloves, lab coat)

Inspect gloves before use.
Follow EU Directive 89/686/EEC & EN 374.

Respiratory Protection
(If dust is generated or ventilation is inadequate)

Use a full-face respirator
if exposure limits are exceeded.

Click to download full resolution via product page

Caption: Diagram 1: Mandatory Personal Protective Equipment (PPE).

Hygiene Measures
Avoid contact with skin, eyes, and clothing.[9][10]

Wash hands thoroughly after handling the substance.[10]

Do not eat, drink, or smoke in the work area.[10]

Remove and wash contaminated clothing before reuse.[11]

Safe Handling and Storage Protocol
A systematic approach to handling and storage ensures laboratory safety.

General Laboratory Workflow
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Diagram 2: General Laboratory Handling Workflow

Receiving
(Inspect container integrity)

Storage
(Cool, dry, well-ventilated area)

Handling/Use
(In fume hood with appropriate PPE)

Waste Disposal
(Approved waste disposal plant)

Click to download full resolution via product page

Caption: Diagram 2: General Laboratory Handling Workflow.

Storage Conditions
Store the container tightly closed in a dry, cool, and well-ventilated place.[9]

Keep away from food, drink, and animal feeding stuffs.[10]

Store apart from incompatible materials, such as strong oxidizing agents.[9][10]

First-Aid and Emergency Procedures
Immediate and appropriate first-aid is critical in the event of an exposure.

First-Aid Measures by Exposure Route

Diagram 3: First-Aid Measures Flowchart

Exposure Route

Immediate Action

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Seek medical attention.

Take off contaminated clothing.
Rinse skin with plenty of water.

Rinse with plenty of water for 15-20 min.
Remove contact lenses.

Rinse mouth.
Drink 1-2 glasses of water.

Seek medical attention.

Click to download full resolution via product page
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Caption: Diagram 3: First-Aid Measures Flowchart.

In case of inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

Consult a physician.[5][11]

In case of skin contact: Immediately take off all contaminated clothing. Wash off with soap

and plenty of water for 15-20 minutes.[9][11]

In case of eye contact: Hold eyes open and rinse slowly and gently with water for 15-20

minutes. Remove contact lenses, if present, after the first 5 minutes, then continue rinsing.

[11]

In case of ingestion: Have the person sip a glass of water if able to swallow. Do not give

anything by mouth to an unconscious person. Call a poison control center or doctor for

treatment advice.[11]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas. Wear appropriate PPE as

described in Section 3.2. Avoid dust formation.[9]

Environmental Precautions: Prevent the product from entering drains, surface water, or

groundwater.[12]

Containment: Collect spillage. Use spark-proof tools and explosion-proof equipment.

Adhered or collected material should be promptly disposed of in suitable, closed containers.

[9]

Stability and Reactivity
Chemical Stability: The product is chemically stable under standard ambient conditions

(room temperature).

Conditions to Avoid: No specific data is available, but generally, avoid creating dust.

Incompatible Materials: Strong oxidizing agents.[10]
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Hazardous Decomposition Products: No dangerous decomposition products are known

under normal conditions of use.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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